Cas no 944401-67-6 (6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine)

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine is a boronic ester derivative of a fluorinated pyridinamine, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a reactive boronate group, which facilitates Suzuki-Miyaura cross-coupling reactions, and a fluorine substituent that enhances electronic and steric properties. The compound's stability under typical handling conditions and compatibility with diverse reaction conditions make it valuable for constructing complex heterocyclic frameworks. The amine functionality further allows for derivatization, expanding its utility in medicinal chemistry and material science applications. This reagent is particularly useful for the targeted synthesis of bioactive molecules and functional materials.
6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine structure
944401-67-6 structure
Product Name:6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
CAS No:944401-67-6
MF:C11H16BFN2O2
MW:238.066346168518
MDL:MFCD12923416
CID:1036171
PubChem ID:59507872
Update Time:2025-06-07

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
    • 2-AMINO-6-FLUORO PYRIDINE-5-BORONIC ACID PINACOL ESTER
    • 6-fluoro-5-(4,4,5,5-tetramethyl(1,3,2-dioxaborolan-2-yl))-2-pyridylamine
    • QC-4796
    • 6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine (ACI)
    • PB48397
    • URUHDSKWFVRYIP-UHFFFAOYSA-N
    • AKOS016009972
    • 944401-67-6
    • 6-Amino-2-fluoropyridine-3-boronic acid pinacol ester
    • SY260385
    • F15091
    • J-518736
    • SCHEMBL325644
    • CS-0061090
    • MFCD12923416
    • FT-0737303
    • DTXSID80732211
    • A850785
    • AS-47663
    • 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine;2-Amino-6-fluoropyridine-5-boronic acid pinacol ester
    • 2-Amino-6-fluoro-pyridine-5-boronic Acid Pinacol Ester
    • 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyridin-2-imine
    • MDL: MFCD12923416
    • Inchi: 1S/C11H16BFN2O2/c1-10(2)11(3,4)17-12(16-10)7-5-6-8(14)15-9(7)13/h5-6H,1-4H3,(H2,14,15)
    • InChI Key: URUHDSKWFVRYIP-UHFFFAOYSA-N
    • SMILES: FC1C(B2OC(C)(C)C(C)(C)O2)=CC=C(N)N=1

Computed Properties

  • Exact Mass: 238.12900
  • Monoisotopic Mass: 238.1288861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.4Ų

Experimental Properties

  • Density: 1.15
  • PSA: 57.37000
  • LogP: 1.68330

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  4 h, 115 °C
Reference
Preparation of dimorpholinopyrimidines for inhibiting hamartoma tumor cells
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  20 min, 110 °C
Reference
Preparation of cyclic ether compounds useful as kinase inhibitors for treatment of cancer or autoimmune diseases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: tert-Butyl methyl ether ;  rt
1.2 23 h, rt
Reference
Iridium-Catalysed C-H Borylation of Fluoroarenes: Insights into the Balance between Steric and Electronic Control of Regioselectivity
Ding, Mingyan; Reuven, Jonathan A.; Hones, Andrew C.; Fox, Mark A. ; Steel, Patrick G., European Journal of Organic Chemistry, 2022, 2022(47),

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  18 h, 90 °C
Reference
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Production Method 5

Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: 1,4-Dioxane ;  15 min, rt
1.2 Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… ;  4 h, 115 °C
Reference
Pyrimidine derivatives used as PI-3 kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  18 h, 95 °C
Reference
Preparation of fused pyridinones and related compounds as Pim kinase inhibitors and their use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Method of inhibiting hamartoma tumor cells
, United States, , ,

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Raw materials

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Preparation Products

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Suppliers

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(CAS:944401-67-6)2-Amino-6-fluoro pyridine-5-boronic acid pinacol ester
Order Number:sfd5036
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Additional information on 6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS No. 944401-67-6): An Overview

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS No. 944401-67-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is a boronic acid derivative with a unique structure that includes a fluorinated pyridine ring and a boronate ester moiety. Its chemical structure and properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity. The presence of the boronate ester group further enhances its reactivity and functional versatility. These features make 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine a valuable intermediate in the synthesis of more complex molecules and drug candidates.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that compounds derived from 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine exhibit potent activity against specific cancer cell lines. The fluorinated pyridine ring can enhance the lipophilicity and cell permeability of the molecule, while the boronate ester group can facilitate targeted delivery to specific cellular compartments.

In addition to its potential in oncology, this compound has also been explored for its use in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions. The ability to modulate specific biological pathways through precise chemical modifications makes it a promising lead for further development.

The synthesis of 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine involves several well-established chemical reactions. One common approach is the coupling of a fluorinated pyridine derivative with a boronic acid or boronic ester using palladium-catalyzed cross-coupling reactions. These reactions are highly efficient and can be performed under mild conditions, making them suitable for large-scale production.

The physical and chemical properties of 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine have been extensively characterized. It is typically obtained as a white solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has also been studied to ensure its suitability for long-term storage and use in laboratory settings.

In terms of safety and handling, 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the safety of researchers and laboratory personnel.

The future prospects for 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y l)pyridin - 2 - amine are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic potential while minimizing any potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to improve its accessibility for large-scale applications.

In conclusion, 6 - Fluoro - 5 - ( 4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl ) pyridin - 2 - amine ( CAS No . 944401 - 67 - 6 ) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery . Its unique chemical structure and properties make it an attractive candidate for further research and development , paving the way for new therapeutic breakthroughs .

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